Cas no 89344-57-0 (1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-)

• Product Name: 1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-
• CAS No: 89344-57-0
• MF: C₄₂H₇₇O₆
• MW: 678.057194471359
• CID: 603649
• PubChem ID: 71323706
• Update Time: 2025-04-19

1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-
• 5-octadecoxy-3-octadecoxycarbonyl-5-oxopent-3-enoate
• 5-(Octadecyloxy)-3-[(octadecyloxy)carbonyl]-5-oxopent-3-enoate
• DTXSID00753261
• 89344-57-0

• Inchi： 1S/C42H78O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-47-41(45)38-39(37-40(43)44)42(46)48-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h38H,3-37H2,1-2H3,(H,43,44)/p-1
• InChI Key： CCYYEWTZXPPXNO-UHFFFAOYSA-M
• SMILES： O(C(C(CC(=O)[O-])=CC(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 677.57201517g/mol
• Monoisotopic Mass: 677.57201517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 39
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 18
• Topological Polar Surface Area: 92.7Ų